Cas no 917898-58-9 (3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole)

• Product Name: 3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole
• CAS No: 917898-58-9
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 782910
• Update Time: 2023-08-03

3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-(2-nitrophenyl)-
• 3,3-dimethyl-1-(2-nitrophenyl)-2H-indole
• VRISSTGORTXCMP-UHFFFAOYSA-N
• 3,3-dimethyl-1-(2-nitrophenyl)indoline
• 3,3-Dimethyl-1-(2-nitrophenyl)-2,3-dihydro-1H-indole

• Inchi： 1S/C16H16N2O2/c1-16(2)11-17(13-8-4-3-7-12(13)16)14-9-5-6-10-15(14)18(19)20/h3-10H,11H2,1-2H3
• InChI Key： VRISSTGORTXCMP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1C2C=CC=CC=2C(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 377
• Topological Polar Surface Area: 49.1